Cas no 1192773-00-4 (3-(2-chlorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-chlorophenyl)-2-methoxypropanoic acid
• CAS No: 1192773-00-4
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5914772
• PubChem ID: 84125291
• Update Time: 2025-10-24

3-(2-chlorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-2-methoxypropanoic acid
• EN300-1967281
• 1192773-00-4

• Inchi： 1S/C10H11ClO3/c1-14-9(10(12)13)6-7-4-2-3-5-8(7)11/h2-5,9H,6H2,1H3,(H,12,13)
• InChI Key： UYZNQRAYAYYKKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(=O)O)OC

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-chlorophenyl)-2-methoxypropanoic acid

3-(2-Chlorophenyl)-2-Methoxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1192773-00-4, known as 3-(2-chlorophenyl)-2-methoxypropanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of propanoic acid, featuring a chlorophenyl group at the third position and a methoxy group at the second position, which contribute to its distinctive chemical behavior and biological activity.

Recent studies have highlighted the importance of 3-(2-chlorophenyl)-2-methoxypropanoic acid in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory drugs. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic interventions in conditions such as arthritis and neuroinflammation.

The synthesis of 3-(2-chlorophenyl)-2-methoxypropanoic acid involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced techniques such as Mitsunobu reaction and Friedel-Crafts acylation have been employed to achieve high yields and purity. These methods not only ensure the structural integrity of the compound but also pave the way for large-scale production, which is essential for its commercialization.

In terms of pharmacokinetics, studies have demonstrated that 3-(2-chlorophenyl)-2-methoxypropanoic acid exhibits favorable absorption profiles in preclinical models. Its methoxy group plays a crucial role in enhancing solubility and bioavailability, which are critical factors for its effectiveness as a drug candidate. Additionally, its chlorophenyl group contributes to its lipophilicity, allowing it to cross biological membranes more efficiently.

The biological activity of this compound has been extensively studied using various in vitro and in vivo models. Recent findings suggest that it possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable asset in addressing the growing challenge of antibiotic resistance.

Beyond its pharmacological applications, 3-(2-chlorophenyl)-2-methoxypropanoic acid has also found utility in materials science. Its ability to form stable ester linkages has made it an attractive component in the development of biodegradable polymers for use in controlled drug delivery systems.

In conclusion, 3-(2-chlorophenyl)-2-methoxypropanoic acid (CAS No. 1192773-00-4) stands out as a versatile compound with significant potential across multiple domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and pharmacological research, positions it as a key player in future innovations within the pharmaceutical and materials industries.